Cas no 353516-83-3 (9H-Fluorene, 2,7-bis[(9,9-dihexyl-9H-fluoren-2-yl)ethynyl]-9,9-dihexyl-)

• Product name: 9H-Fluorene, 2,7-bis[(9,9-dihexyl-9H-fluoren-2-yl)ethynyl]-9,9-dihexyl-
• CAS No: 353516-83-3
• MF: C₇₉H₉₈
• MW: 1047.62
• CID: 2823466
• PubChem ID: 71359734

9H-Fluorene, 2,7-bis[(9,9-dihexyl-9H-fluoren-2-yl)ethynyl]-9,9-dihexyl- Chemical and Physical Properties

Names and Identifiers

• 2,2'-((9,9-Dihexyl-9H-fluorene-2,7-diyl)bis(ethyne-2,1-diyl))bis(9,9-dihexyl-9H-fluorene)
• 9H-Fluorene, 2,7-bis[(9,9-dihexyl-9H-fluoren-2-yl)ethynyl]-9,9-dihexyl-
• DTXSID10783574
• 353516-83-3
• 2,7-BIS[2-(9,9-DIHEXYLFLUOREN-2-YL)ETHYNYL]-9,9-DIHEXYLFLUORENE
• 2,2'-[(9,9-Dihexyl-9H-fluorene-2,7-diyl)di(ethyne-2,1-diyl)]bis(9,9-dihexyl-9H-fluorene)

• Inchi： InChI=1S/C79H98/c1-7-13-19-29-51-77(52-30-20-14-8-2)71-37-27-25-35-65(71)67-47-43-61(57-73(67)77)39-41-63-45-49-69-70-50-46-64(60-76(70)79(75(69)59-63,55-33-23-17-11-5)56-34-24-18-12-6)42-40-62-44-48-68-66-36-26-28-38-72(66)78(74(68)58-62,53-31-21-15-9-3)54-32-22-16-10-4/h25-28,35-38,43-50,57-60H,7-24,29-34,51-56H2,1-6H3
• InChI Key： CATGOVZVPUSBLG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 1046.76685313Da
• Monoisotopic Mass: 1046.76685313Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 79
• Rotatable Bond Count: 34
• Complexity: 1730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 29.7
• Topological Polar Surface Area: 0Ų